Cas no 401611-14-1 (1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester)

• Product Name: 1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester
• CAS No: 401611-14-1
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• CID: 5060505
• Update Time: 2025-06-08

1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester
• Methyl 1-(furan-2-carbonyl)-1H-indole-3-carboxylate
• methyl 1-(furan-2-carbonyl)indole-3-carboxylate
• SMR000105433
• CBMicro_041432
• ChemDiv2_004357
• MLS000109490
• HMS1381G01
• HMS2282I16
• STK873377
• IDI1_003072
• ST51017112
• methyl 1-(2-furylcarbonyl)indole-3-carboxylate
• methyl 1-(furan-2-ylcarbonyl)-1H-indole-3-carboxylate

• Inchi： 1S/C15H11NO4/c1-19-15(18)11-9-16(12-6-3-2-5-10(11)12)14(17)13-7-4-8-20-13/h2-9H,1H3
• InChI Key： VKRNCNLYDGJIRZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N1C=C(C(=O)OC)C2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 2.8
• Topological Polar Surface Area: 61.4

Additional information on 1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester

1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester: A Comprehensive Overview

1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester (CAS No. 401611-14-1) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester is C₁₅H₁₂O₄N, and its molecular weight is 272.26 g/mol. The compound features a fused ring system consisting of an indole core and a furan moiety, linked by a carbonyl group. The presence of the methyl ester group adds to its chemical versatility, allowing for various functional group manipulations. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods

The synthesis of 1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-methyl indole with furan-2-carbonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic aromatic substitution, yielding the desired product in good yields. Another approach involves the condensation of 3-methyl indole with furan-2-carbaldehyde followed by esterification with methanol. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems to enhance yield and reduce by-products.

Biological Activity and Applications

1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester has shown promising biological activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, the compound has shown antiproliferative effects against certain cancer cell lines, making it a candidate for further investigation in oncology research.

In the field of neuropharmacology, 1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester has been studied for its potential neuroprotective properties. Research has indicated that it can modulate neurotransmitter systems and protect neurons from oxidative stress and apoptosis. These findings suggest that the compound may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent Research Advancements

The interest in 1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester has been further fueled by recent research advancements. A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs derived from this compound, which exhibited enhanced biological activity compared to the parent molecule. These analogs were found to have improved pharmacokinetic properties and reduced toxicity, making them more suitable for clinical development.

In another notable study, researchers explored the use of 1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester as a lead compound for developing new antiviral agents. The compound was found to inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This discovery opens up new avenues for developing antiviral therapies based on this scaffold.

Conclusion

1-(Furan-2-carbonyl)-1H-indole-3-carboxylic acid methyl ester (CAS No. 401611-14-1) is a multifaceted compound with a wide range of potential applications in drug discovery and medicinal chemistry. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.